Cas no 892781-19-0 (3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892781-19-0
• MF: C₂₄H₂₇FN₂O₃S
• MW: 442.546188592911
• CID: 5447576
• PubChem ID: 18590435
• Update Time: 2025-11-02

3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 892781-19-0
• F3071-0096
• 3-(2,5-dimethylphenyl)sulfonyl-6-fluoro-1-propyl-7-pyrrolidin-1-ylquinolin-4-one
• 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one
• 3-((2,5-dimethylphenyl)sulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)quinolin-4(1H)-one
• AKOS001924269
• 3-[(2,5-Dimethylphenyl)sulfonyl]-6-fluoro-1-propyl-7-(1-pyrrolidinyl)-4(1H)-quinolinone

• Inchi： 1S/C24H27FN2O3S/c1-4-9-27-15-23(31(29,30)22-12-16(2)7-8-17(22)3)24(28)18-13-19(25)21(14-20(18)27)26-10-5-6-11-26/h7-8,12-15H,4-6,9-11H2,1-3H3
• InChI Key： WFEHKXFPDQGALI-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N3CCCC3)=C2)C(=O)C(S(C2=CC(C)=CC=C2C)(=O)=O)=C1

Computed Properties

• Exact Mass: 442.17264206g/mol
• Monoisotopic Mass: 442.17264206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.5±55.0 °C(Predicted)
• pka: 2.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one

Comprehensive Analysis of 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892781-19-0)

The compound 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892781-19-0) is a highly specialized heterocyclic molecule with a unique structural framework. Its quinolin-4-one core, combined with sulfonyl and pyrrolidinyl substituents, makes it a subject of significant interest in pharmaceutical and medicinal chemistry research. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the most frequently searched questions about this compound revolves around its synthetic pathway and mechanism of action. The presence of a fluoro group at the 6-position and a propyl chain at the 1-position suggests enhanced lipophilicity, which could improve bioavailability in biological systems. Recent studies highlight its potential role in kinase inhibition, a hot topic in cancer research and inflammatory diseases. This aligns with growing public interest in targeted therapies and precision medicine.

From a structural-activity relationship (SAR) perspective, the 2,5-dimethylbenzenesulfonyl moiety is critical for molecular recognition in binding pockets. Computational modeling and in silico studies have become popular tools to predict its interactions with proteins, addressing common queries about docking simulations and binding affinity. The compound’s pyrrolidin-1-yl group further enhances its conformational flexibility, a feature often discussed in drug design forums.

Another trending topic is the compound’s potential in neuropharmacology. The quinolin-4-one scaffold is known to interact with GABA receptors and ion channels, sparking debates about its applicability in neurological disorders. Searches for blood-brain barrier permeability and neuroprotective effects frequently include derivatives of this chemical class. However, rigorous preclinical studies are needed to validate these hypotheses.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 892781-19-0. Questions about catalyst efficiency and solvent-free reactions dominate academic discussions, reflecting broader societal concerns about sustainable manufacturing. The compound’s thermal stability and crystallinity also make it a candidate for material science applications, though this area remains underexplored.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one. Online searches often focus on purity assessment and impurity profiling, underscoring the importance of quality control in synthetic workflows. Regulatory guidelines for pharmaceutical intermediates further drive interest in its specification sheets and safety data.

Finally, the rise of AI-driven drug discovery has brought attention to compounds like 892781-19-0. Machine learning models trained on chemical descriptors can predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a frequent search query among computational chemists. This intersection of cheminformatics and bioinformatics exemplifies modern interdisciplinary approaches to molecular innovation.